5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 5-methoxy-1-methyl-3-propan-2-ylpyrazol-4-amine
• InChI: InChI=1S/C8H15N3O/c1-5(2)7-6(9)8(12-4)11(3)10-7/h5H,9H2,1-4H3
• InChI Key: JPMNSEMRSFUAST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1N)OC)C

Description

5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine is a chemical compound belonging to the pyrazole class of heterocyclic amines. Pyrazoles are aromatic compounds recognized as fundamental building blocks in medicinal and agricultural chemistry . The versatility of the pyrazole nucleus allows for the synthesis of diverse analogs, making it a valuable scaffold for investigating structure-activity relationships in drug discovery . Compounds featuring the pyrazole structure are frequently employed as intermediates in custom synthesis and have been identified as key pharmacophores in molecules with a broad range of biological activities. These activities include, but are not limited to, serving as antitumor agents, antimicrobials, antivirals, and anti-inflammatory agents . Researchers value this compound for its potential to be functionalized into novel analogs, which can alter the electronic properties and biological characteristics of the resulting molecules . This product is intended for research applications and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound is characterized by the following features:

• Molecular Formula : C$_8$H$_{15}$N$_3$O
• Molecular Weight : 169.22 g/mol
• Structure : The presence of a methoxy group, a methyl group, and an isopropyl group enhances its chemical reactivity and biological activity .

5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine exhibits significant biological activity through:

• Enzyme Inhibition : It interacts with specific enzymes, modulating their activity. This interaction can lead to altered metabolic pathways, which is crucial in disease contexts such as cancer and inflammation.
• Receptor Binding : The compound binds to various receptors, influencing downstream signaling pathways. This mechanism is vital for its potential use in therapeutic contexts.

Anticancer Properties

Recent studies have indicated that pyrazole derivatives, including 5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine, show promising anticancer activities. For instance:

• Cell Line Studies : The compound has been evaluated against several cancer cell lines, demonstrating cytotoxic effects. Notably, it exhibited growth inhibition values (GI$_{50}$) comparable to established anticancer drugs .

Compound	Cell Line	GI$_{50}$ (µM)
5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine	MCF7	12.50
Other Pyrazole Derivative	HepG2	0.71

The above table summarizes the effectiveness of this compound compared to other derivatives in inhibiting cancer cell growth.

Anti-inflammatory Effects

The compound's structural characteristics suggest potential anti-inflammatory properties. Preliminary studies indicate it may inhibit pro-inflammatory cytokines, which are critical in various inflammatory diseases.

Case Studies and Research Findings

Several studies have highlighted the biological activity of pyrazole derivatives:

• Study on Antitumor Activity : A study demonstrated that derivatives similar to 5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine exhibited significant cytotoxicity against lung cancer cell lines (A549), with IC$_{50}$ values ranging from 0.08 µM to 49.85 µM depending on the specific derivative tested .
• Mechanistic Insights : Research has shown that these compounds can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins .

Comparative Analysis with Other Pyrazole Derivatives

To understand the unique properties of 5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine, it can be compared with other pyrazole derivatives:

Compound Name	Description	Unique Features
3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amino	Similar core structure	Variations in reactivity due to tert-butyl group
1-(3′,4′-dimethoxyphenyl)-3-methyl-1H-pyrazol-5-amino	Different substituents	Unique pharmacological properties

This comparison illustrates how variations in substituents can lead to different biological activities and therapeutic potentials.

Comparison with Similar Compounds

Structural and Functional Comparisons

A comparative analysis of substituents, molecular properties, and applications is summarized below:

Compound Name	Substituents	Molecular Weight	Key Properties	Applications	Reference
5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine	5-OCH₃, 1-CH₃, 3-isopropyl	183.24	Moderate solubility, electron-donating	Pharmaceuticals, COFs
3,5-Bis(propan-2-yl)-1H-pyrazol-4-amine	3,5-diisopropyl	195.27	High lipophilicity, steric hindrance	Materials science
3-Methyl-1-phenyl-1H-pyrazol-5-amine	1-phenyl, 3-CH₃	159.21	Aromatic π-π interactions	Antimycobacterial agents
5-(Azepane-1-carbonyl)-1-(propan-2-yl)-1H-pyrazol-4-amine	3-isopropyl, 5-azepane-carbonyl	250.34	Bulky substituent, hydrogen bonding	Drug design
4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine	4-CH₃, 1-(methylthiophenyl)	207.29	Increased lipophilicity	Bioactive intermediates
1-{[4-(Propan-2-yl)phenyl]methyl}-1H-pyrazol-5-amine	1-(isopropylbenzyl)	215.30	Enhanced steric bulk	Coordination chemistry

Key Findings from Comparative Studies

Electronic Effects :

• Methoxy groups (e.g., in the target compound) enhance solubility and electron density, facilitating interactions in polar environments. In contrast, trifluoromethyl groups (e.g., in 5-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine) are electron-withdrawing, improving metabolic stability and membrane permeability .

Steric Considerations :

• The isopropyl group in the target compound introduces moderate steric hindrance, balancing reactivity and stability. Bulky substituents like azepane-carbonyl (in 5-(azepane-1-carbonyl)-1-(propan-2-yl)-1H-pyrazol-4-amine) may limit binding to flat active sites but enhance selectivity .

Biological Activity :

• Pyrazole amines with aromatic substituents (e.g., phenyl in 3-Methyl-1-phenyl-1H-pyrazol-5-amine) exhibit antimycobacterial activity due to π-π stacking with bacterial enzymes . The target compound’s methoxy group may redirect activity toward other therapeutic targets, such as kinase inhibition.

Material Science Applications: Primary amines (e.g., in the target compound) are critical for COF synthesis via Schiff base reactions. In contrast, non-amine derivatives (e.g., 3,5-bis(propan-2-yl)-1H-pyrazol-4-amine) are more suited for metal-organic frameworks (MOFs) .

Q & A

Q. Q1. What are the established synthetic routes for 5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine, and how can reaction conditions be optimized for yield and purity?

Answer: Synthesis typically involves multi-step alkylation and amination of pyrazole precursors. For example, alkylation of 1-methylpyrazole derivatives with isopropyl halides under basic conditions (e.g., NaH in DMF) is a common starting point . Optimization requires:

• Temperature control : Reflux in ethanol (~78°C) minimizes side reactions .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization improves purity .
• Yield enhancement : Stoichiometric adjustments (e.g., 1.2 equivalents of alkylating agent) and inert atmospheres (N₂/Ar) reduce decomposition .

Q. Q2. What analytical techniques are critical for confirming the structure and purity of this compound?

Answer:

• NMR spectroscopy : ¹H and ¹³C NMR verify substitution patterns (e.g., methoxy protons at ~3.8 ppm, isopropyl splitting) .
• HPLC-MS : Quantifies purity (>95%) and detects trace impurities .
• Elemental analysis : Validates empirical formula (C₈H₁₄N₃O) .

Q. Q3. How does the solubility profile of this compound influence experimental design in biological assays?

Answer:

• Polar solvents : Soluble in DMSO or methanol (≥10 mg/mL), suitable for stock solutions .
• Aqueous buffers : Limited solubility requires surfactants (e.g., Tween-80) or co-solvents (≤1% DMSO) for in vitro studies .

Intermediate-Level Research Challenges

Q. Q4. How can researchers address contradictions in reported bioactivity data between this compound and structurally similar pyrazole derivatives?

Answer:

• Substituent analysis : Compare methoxy (electron-donating) vs. halogen (electron-withdrawing) groups at position 5. Methoxy may reduce binding affinity to certain enzymes (e.g., kinases) .
• Assay validation : Standardize cell lines (e.g., HEK293 vs. HeLa) and control for metabolic stability (e.g., liver microsome assays) .

Q. Q5. What strategies mitigate regioselectivity challenges during functionalization of the pyrazole ring?

Answer:

• Directing groups : Use protecting groups (e.g., Boc on the amine) to block undesired positions .
• Metal catalysis : Pd-mediated cross-coupling (e.g., Suzuki for aryl groups) improves selectivity at position 3 .

Advanced Mechanistic and Methodological Questions

Q. Q6. What computational approaches predict the binding modes of this compound to biological targets like G-protein-coupled receptors (GPCRs)?

Answer:

• Docking studies : Use Schrödinger Suite or AutoDock Vina with crystal structures (e.g., PDB: 6OSI for serotonin receptors) .
• MD simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories (AMBER/CHARMM force fields) .
• Pharmacophore modeling : Identify critical interactions (e.g., hydrogen bonding with the methoxy group) .

Q. Q7. How can isotopic labeling (e.g., ¹⁵N or ¹³C) elucidate metabolic pathways in vivo?

Answer:

• Synthetic incorporation : Introduce ¹⁵N during amination (e.g., using ¹⁵NH₄Cl) .
• Tracing : LC-MS/MS tracks labeled metabolites in liver microsomes or plasma .

Q. Q8. What are the key differences in the compound’s reactivity under photolytic vs. thermal conditions?

Answer:

• Photolysis : UV light (254 nm) cleaves the N–CH₃ bond, forming reactive intermediates .
• Thermolysis : Heating (≥100°C) induces ring-opening via retro-Diels-Alder pathways .
• Mitigation : Store in amber vials at −20°C and avoid prolonged heating during synthesis .

Q. Q9. How do steric effects from the isopropyl group influence nucleophilic substitution reactions?

Answer:

• Steric hindrance : The isopropyl group at position 3 reduces accessibility for SN2 reactions, favoring elimination (E2) with strong bases (e.g., t-BuOK) .
• Workaround : Use bulky leaving groups (e.g., mesylates) or switch to radical-based mechanisms .

Q. Q10. What strategies resolve discrepancies in crystallographic data for derivatives of this compound?

Answer:

• High-resolution XRD : Collect data at synchrotron facilities (λ = 0.7–1.0 Å) .
• DFT optimization : Compare experimental and calculated bond lengths (≤0.02 Å tolerance) .